Cas no 57041-04-0 (Diethyl (2-propylaziridin-1-yl)phosphonate)

57041-04-0 structure
Product name:Diethyl (2-propylaziridin-1-yl)phosphonate
Diethyl (2-propylaziridin-1-yl)phosphonate Chemical and Physical Properties
Names and Identifiers
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- 57041-04-0
- Diethyl (2-propylaziridin-1-yl)phosphonate
- DTXSID20850100
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- Inchi: InChI=1S/C9H20NO3P/c1-4-7-9-8-10(9)14(11,12-5-2)13-6-3/h9H,4-8H2,1-3H3
- InChI Key: WRXVWPGPYLQEPO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 221.11808050Da
- Monoisotopic Mass: 221.11808050Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.5Ų
- XLogP3: 1.5
Diethyl (2-propylaziridin-1-yl)phosphonate Related Literature
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Hucheng Wang,Liqun Liu,Shengyu Bai,Xuhong Guo,Rienk Eelkema,Jan H. van Esch,Yiming Wang Soft Matter, 2020,16, 9406-9409
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Robert A. Hill,Joseph D. Connolly Nat. Prod. Rep., 2020,37, 962-998
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
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Sruthi Ann Alex,N. Chandrasekaran,Amitava Mukherjee Anal. Methods, 2016,8, 2131-2137
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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